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An In-depth Technical Guide to the Physical Properties of 5-Hydroxy-5-methylhexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Hydroxy-5-methylhexanoic acid is a C7 carboxylic acid containing a tertiary alcohol. As a

bifunctional molecule, its physical properties are governed by the interplay between the

hydrophilic carboxyl and hydroxyl groups and the hydrophobic alkyl backbone. This technical

guide provides a comprehensive overview of the known and predicted physical properties of 5-
Hydroxy-5-methylhexanoic acid. Due to a scarcity of published experimental data for this

specific molecule, this document leverages high-quality computational predictions from

established chemical databases and provides theoretical analysis based on its structural

features. Furthermore, it includes standardized, field-proven experimental protocols for

researchers aiming to characterize this compound. This guide is intended to serve as a

foundational resource for professionals in drug development and chemical research, enabling a

deeper understanding of this molecule's behavior.
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5-Hydroxy-5-methylhexanoic acid (IUPAC name) is an aliphatic organic compound featuring

a six-carbon hexanoic acid backbone. A key structural feature is the presence of two functional

groups: a carboxylic acid at the C1 position and a tertiary alcohol at the C5 position, where two

methyl groups are also attached. This structure imparts both acidic and hydrogen-bond

donating/accepting capabilities, which are critical determinants of its physical and chemical

behavior.

The presence of both a polar head (carboxylic acid) and a polar tail (tertiary alcohol) on a

moderately sized carbon chain suggests potential for interesting solubility profiles and

intermolecular interactions. Understanding these properties is a critical first step in evaluating

its utility in applications ranging from building block synthesis to pharmaceutical development.

Core Molecular and Physicochemical Properties
Precise experimental determination of many physical properties for 5-Hydroxy-5-
methylhexanoic acid is not widely available in the literature. However, robust computational

models provide reliable estimates that are invaluable for initial experimental design and

hypothesis generation. The following tables summarize fundamental molecular identifiers and

key computed physicochemical properties.

Table 1: General Molecular Identifiers

Property Value Source

IUPAC Name
5-hydroxy-5-methylhexanoic

acid
PubChem[1]

CAS Number 765268-16-4 PubChem[1]

Molecular Formula C₇H₁₄O₃ PubChem[1]

Molecular Weight 146.18 g/mol PubChem[1]

Canonical SMILES CC(C)(CCCC(=O)O)O PubChem[1]

InChI Key
AEXLMBPGSBBPPF-

UHFFFAOYSA-N
PubChem[1]

Table 2: Computed Physicochemical Properties
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Property Predicted Value Method/Source

XLogP3 0.4 XLogP3 3.0 (PubChem)[1]

Topological Polar Surface Area 57.5 Å² Cactvs 3.4.6.11 (PubChem)[1]

Hydrogen Bond Donor Count 2 Cactvs 3.4.6.11 (PubChem)[1]

Hydrogen Bond Acceptor

Count
3 Cactvs 3.4.6.11 (PubChem)[1]

Rotatable Bond Count 4 Cactvs 3.4.6.11 (PubChem)[1]

Exact Mass 146.094294304 Da PubChem 2.1[1]

pKa (Acidic)
4.71 (Predicted for 5-

hydroxyhexanoic acid)
ChemAxon (via FooDB)[2]

Expert Insights:

The XLogP3 value of 0.4 indicates a relatively balanced hydrophilic-lipophilic character.[1] A

value close to zero suggests that the compound will have moderate solubility in both

aqueous and organic solvents.

The pKa value, predicted by comparison to the closely related 5-hydroxyhexanoic acid, is

typical for a short-chain carboxylic acid.[2] This indicates that at physiological pH (~7.4), the

molecule will exist predominantly in its deprotonated, carboxylate form.

The presence of two hydrogen bond donors and three acceptors underscores the molecule's

significant capacity for hydrogen bonding, which will strongly influence its melting point,

boiling point, and solubility.[1]

Predicted Phase Behavior and Solubility
Melting and Boiling Points: Experimental data for the melting and boiling points of 5-Hydroxy-
5-methylhexanoic acid are not readily available. However, by comparing it to related

structures, we can infer its likely physical state.

5-Methylhexanoic acid (lacking the hydroxyl group) is a liquid at room temperature with a

melting point below -25 °C and a boiling point of 216 °C.[3][4]
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The addition of the tertiary hydroxyl group in 5-Hydroxy-5-methylhexanoic acid introduces

another site for strong intermolecular hydrogen bonding. This is expected to significantly

raise both the melting and boiling points compared to 5-methylhexanoic acid. It is plausible

that the compound is a viscous liquid or a low-melting solid at standard temperature and

pressure.

Solubility Profile: The molecule's structure suggests a degree of amphiphilicity.

Aqueous Solubility: The carboxylic acid and hydroxyl groups can readily form hydrogen

bonds with water, promoting solubility. The predicted high water solubility of the related

methyl 5-hydroxyhexanoate (5.3 x 10⁴ mg/L) supports this expectation.[5]

Organic Solvent Solubility: The C7 alkyl chain provides lipophilic character, suggesting

solubility in polar organic solvents such as ethanol, methanol, and acetone, where both

hydrogen bonding and van der Waals interactions can be accommodated. Solubility in non-

polar solvents like hexanes is expected to be limited.

Theoretical Spectroscopic Characterization
While experimental spectra are not available, a theoretical analysis based on the functional

groups present allows for the prediction of key spectroscopic features. This is a critical exercise

for verifying the identity and purity of the compound following synthesis.

Infrared (IR) Spectroscopy
The IR spectrum of 5-Hydroxy-5-methylhexanoic acid would be dominated by the

absorptions from its two hydroxyl groups and the carbonyl group.

O-H Stretch (Carboxylic Acid): A very broad, strong absorption band is expected in the region

of 3300-2500 cm⁻¹.[6][7] This broadness is a hallmark of the hydrogen-bonded dimer

common to carboxylic acids.

O-H Stretch (Tertiary Alcohol): A separate, less broad absorption between 3500-3200 cm⁻¹

due to the tertiary alcohol's O-H bond is also expected.[8] This signal will likely be

superimposed upon the much broader carboxylic acid O-H trough.
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C-H Stretch (Alkyl): Absorptions just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹

range, will be present due to the C-H bonds of the alkyl chain.[7]

C=O Stretch (Carbonyl): A very strong, sharp absorption peak is predicted in the range of

1720-1700 cm⁻¹.[7] This is one of the most diagnostic peaks for confirming the presence of

the carboxylic acid.

C-O Stretch: Absorptions corresponding to the C-O single bonds of both the alcohol and the

carboxylic acid are expected in the fingerprint region, between 1300-1000 cm⁻¹.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy: The proton NMR spectrum will provide a distinct fingerprint for the

molecule's hydrogen atoms. The following signals are predicted (in CDCl₃, shifts are

approximate):

-COOH (1H): A very broad singlet, typically far downfield (δ 10-12 ppm).

-OH (1H): A singlet, chemical shift can vary depending on concentration and solvent (δ 1.5-

4.0 ppm).

-CH₂- (C2, 2H): A triplet, adjacent to the C3 methylene group (δ ~2.4 ppm).

-CH₂- (C4, 2H): A triplet, adjacent to the C3 methylene group (δ ~1.7 ppm).

-CH₂- (C3, 2H): A multiplet (quintet or sextet), coupled to protons on C2 and C4 (δ ~1.6

ppm).

-CH₃ (C5-methyls, 6H): A singlet, as these two methyl groups are equivalent and have no

adjacent protons (δ ~1.2 ppm).

¹³C NMR Spectroscopy: The proton-decoupled ¹³C NMR spectrum is expected to show 6

distinct signals, as the two methyl groups at the C5 position are chemically equivalent.

-COOH (C1):δ ~175-180 ppm

C-OH (C5):δ ~70-75 ppm
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-CH₂- (C4):δ ~40-45 ppm

-CH₂- (C2):δ ~30-35 ppm

-CH₃ (C5-methyls):δ ~25-30 ppm

-CH₂- (C3):δ ~20-25 ppm

Standardized Protocols for Experimental
Characterization
For any researcher synthesizing or utilizing 5-Hydroxy-5-methylhexanoic acid, experimental

verification of its properties is paramount. The following section outlines standard, self-

validating protocols for this purpose.

Characterization Workflow
The logical flow for characterizing a newly synthesized or acquired sample of 5-Hydroxy-5-
methylhexanoic acid should follow a structured path from basic identity confirmation to

detailed property measurement.
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Initial Verification

Spectroscopic Confirmation

Physical Property Determination

Synthesis & Purification

Purity Check (TLC/GC-MS)

 Crude Product 

Mass Spectrometry (Identity)

 Purified Sample 

IR Spectroscopy

 Confirmed Mass 

¹H & ¹³C NMR Spectroscopy

 Confirmed Functional Groups 

Melting Point (DSC)

 Confirmed Structure 

Solubility Assay

pKa Titration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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